Cas no 136132-54-2 (1,3-Dichloro-2-benzothiophene)

1,3-Dichloro-2-benzothiophene structure

1,3-Dichloro-2-benzothiophene structure

Product Name:1,3-Dichloro-2-benzothiophene

CAS No:136132-54-2

MF:C₈H₄Cl₂S

MW:203.0884

CID:5082763

PubChem ID:15074614

Update Time:2024-03-02

1,3-Dichloro-2-benzothiophene Chemical and Physical Properties

Names and Identifiers

- 1,3-dichloro-2-benzothiophene
- 1,3-dichloro-benzo[c]thiophene
- 1,3-Dichloro-2-benzothiophene
- Inchi： 1S/C8H4Cl2S/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
- InChI Key： WLWOLJZSKYXOOQ-UHFFFAOYSA-N
- SMILES： ClC1=C2C([H])=C([H])C([H])=C([H])C2=C(S1)Cl

Computed Properties

Exact Mass: 201.9410767g/mol
Monoisotopic Mass: 201.9410767g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 28.2

1,3-Dichloro-2-benzothiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D475390-10mg	1,3-dichloro-2-benzothiophene	136132-54-2		10mg	$ 70.00	2022-06-05
TRC	D475390-50mg	1,3-dichloro-2-benzothiophene	136132-54-2		50mg	$ 230.00	2022-06-05
TRC	D475390-100mg	1,3-dichloro-2-benzothiophene	136132-54-2		100mg	$ 365.00	2022-06-05
Enamine	EN300-131832-0.05g	1,3-dichloro-2-benzothiophene	136132-54-2	92%	0.05g	$216.0	2023-02-15
Enamine	EN300-131832-0.1g	1,3-dichloro-2-benzothiophene	136132-54-2	92%	0.1g	$322.0	2023-02-15
Enamine	EN300-131832-0.25g	1,3-dichloro-2-benzothiophene	136132-54-2	92%	0.25g	$459.0	2023-02-15
Enamine	EN300-131832-0.5g	1,3-dichloro-2-benzothiophene	136132-54-2	92%	0.5g	$723.0	2023-02-15
Enamine	EN300-131832-1.0g	1,3-dichloro-2-benzothiophene	136132-54-2	92%	1g	$0.0	2023-06-08
Enamine	EN300-131832-2.5g	1,3-dichloro-2-benzothiophene	136132-54-2	92%	2.5g	$1819.0	2023-02-15
Enamine	EN300-131832-5.0g	1,3-dichloro-2-benzothiophene	136132-54-2	92%	5.0g	$2691.0	2023-02-15

1,3-Dichloro-2-benzothiophene Related Literature

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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 2-benzothiophenes

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